4-Guanidinobenzoyl Chloride, Hydrochloride
CAS No.: 7035-79-2
VCID: VC0015623
Molecular Formula: C8H9Cl2N3O
Molecular Weight: 234.08 g/mol
* For research use only. Not for human or veterinary use.
| Description | 4-Guanidinobenzoyl chloride hydrochloride is a chemical compound that has applications in medical treatments and research . Guanidine hydrochloride is indicated to reduce muscle weakness and fatigue associated with Eaton-Lambert syndrome . It enhances acetylcholine release following a nerve impulse and slows the rates of depolarization and repolarization of muscle cell membranes . However, it is not used to treat myasthenia gravis . Guanidine hydrochloride can cause side effects, including diarrhea, nausea, and paresthesia and can lead to fatal bone-marrow suppression . This compound is also a strong chaotrope and protein denaturant used in physiochemical studies of protein folding . It can decrease enzyme activity and increase the solubility of hydrophobic molecules . High concentrations of guanidinium chloride can cause proteins to lose their ordered structure . Guanidine hydrochloride disrupts hydrogen bonds and may disrupt hydrophobic interactions by promoting the solubility of hydrophobic residues in aqueous solutions . Another similar chemical compound is "Tetrazolylphenyl pivalate derivatives" which is effective for preventing and/or treating adult respiratory distress syndrome (ARDS) cases, diffuse panlobular bronchitis and pneumonitis . Also, condensed heterocyclic compounds with a guanidinobenzoyl group have an enteropeptidase inhibitory effect and may be used as a medicament for the treatment or prevention of obesity, diabetes mellitus, or the like . |
|---|---|
| CAS No. | 7035-79-2 |
| Product Name | 4-Guanidinobenzoyl Chloride, Hydrochloride |
| Molecular Formula | C8H9Cl2N3O |
| Molecular Weight | 234.08 g/mol |
| IUPAC Name | 4-(diaminomethylideneamino)benzoyl chloride;hydrochloride |
| Standard InChI | InChI=1S/C8H8ClN3O.ClH/c9-7(13)5-1-3-6(4-2-5)12-8(10)11;/h1-4H,(H4,10,11,12);1H |
| Standard InChIKey | JBSRWFDTGDGNLG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)Cl)N=C(N)N.Cl |
| Canonical SMILES | C1=CC(=CC=C1C(=O)Cl)N=C(N)N.Cl |
| Synonyms | 4-[(Aminoiminomethyl)amino]benzoyl Chloride Hydrochloride; p-Guanidino-benzoyl Chloride Hydrochloride; p-Guanidino-benzoyl Chloride Monohydrochloride; |
| PubChem Compound | 12876660 |
| Last Modified | Sep 17 2023 |
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